Cas no 1260902-17-7 (1-(3,6-dichloropyridin-2-yl)ethan-1-one)

• Product Name: 1-(3,6-dichloropyridin-2-yl)ethan-1-one
• CAS No: 1260902-17-7
• MF: C₇H₅Cl₂NO
• MW: 190.026699781418
• MDL: MFCD11847735
• CID: 4691850
• PubChem ID: 53402681
• Update Time: 2025-10-21

1-(3,6-dichloropyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,6-DICHLOROPYRIDIN-2-YL)ETHANONE
• FCH1171338
• OR311267
• 1-(3,6-dichloropyridin-2-yl)ethan-1-one
• 1-(3,6-Dichloro-pyridin-2-yl)-ethanone
• SCHEMBL19091568
• G45914
• 1260902-17-7
• Z1255443339
• SB32406
• AKOS025392198
• EL-0714
• EN300-2970752

• MDL： MFCD11847735
• Inchi： 1S/C7H5Cl2NO/c1-4(11)7-5(8)2-3-6(9)10-7/h2-3H,1H3
• InChI Key： NTDFYBQMWYPYNR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(C)=O)Cl

Computed Properties

• Exact Mass: 188.9748192g/mol
• Monoisotopic Mass: 188.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30

Additional information on 1-(3,6-dichloropyridin-2-yl)ethan-1-one

1-(3,6-Dichloropyridin-2-yl)ethan-1-one: A Comprehensive Overview

1-(3,6-Dichloropyridin-2-yl)ethan-1-one, also known by its CAS number 1260902-17-7, is a synthetic organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of pyridone derivatives, which are widely studied for their potential applications in drug discovery and agrochemicals. The structure of 1-(3,6-dichloropyridin-2-yl)ethan-1-one consists of a pyridine ring substituted with two chlorine atoms at the 3 and 6 positions, along with a ketone group at the 2 position. This unique arrangement imparts the compound with distinct chemical properties and biological activities.

The synthesis of 1-(3,6-dichloropyridin-2-yl)ethan-1-one typically involves multi-step organic reactions, often starting from chloropyridine precursors. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored various routes, including nucleophilic aromatic substitution and cyclization reactions, to optimize the synthesis process. These efforts have not only improved yield but also reduced the environmental footprint of the manufacturing process.

In terms of physical properties, 1-(3,6-dichloropyridin-2-yl)ethan-1-one exhibits a melting point of approximately 150°C and is sparingly soluble in water. Its solubility increases significantly in organic solvents such as dichloromethane and ethyl acetate. The compound's stability under various conditions has been thoroughly investigated, revealing that it is resistant to hydrolysis under neutral and mildly acidic conditions but undergoes degradation under strong alkaline conditions.

The biological activity of 1-(3,6-dichloropyridin-2-yl)ethan-1-one has been a focal point of recent studies. Preclinical trials have demonstrated its potential as an antifungal agent, particularly against plant pathogens such as Fusarium species. This activity is attributed to the compound's ability to inhibit key enzymes involved in fungal metabolism. Additionally, studies have explored its role as a lead compound in the development of novel anticancer agents. Research indicates that it may induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways.

One of the most promising applications of 1-(3,6-dichloropyridin-2-yl)ethan-1-one lies in its use as an agrochemical. Its ability to inhibit plant pathogens without adversely affecting beneficial microorganisms makes it a candidate for eco-friendly pesticides. Field trials conducted in controlled environments have shown that it can effectively control crop diseases while maintaining soil health. Furthermore, its low toxicity profile towards non-target organisms underscores its potential as a sustainable agricultural solution.

The environmental impact of 1-(3,6-dichloropyridin-2-yl)ethan-1-one has also been evaluated to ensure its safe use. Studies on biodegradation reveal that it undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment. Regulatory agencies have expressed interest in this compound due to its alignment with green chemistry principles.

In conclusion, 1-(3,6-dichloropyridin-2-yl)ethan-1-one, with its CAS number 1260902-17-7, represents a versatile compound with diverse applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.